Cas no 1682655-33-9 (5-Chloro-3-iodo-pyrrolo[3,2-b]pyridine-1-carboxylic acid tert-butyl ester)

• Product Name: 5-Chloro-3-iodo-pyrrolo[3,2-b]pyridine-1-carboxylic acid tert-butyl ester
• CAS No: 1682655-33-9
• MF: C₁₂H₁₂ClIN₂O₂
• MW: 378.593354225159
• CID: 6838814
• PubChem ID: 117983822
• Update Time: 2025-03-26

5-Chloro-3-iodo-pyrrolo[3,2-b]pyridine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• YRBBKFGIGGOZSA-UHFFFAOYSA-N
• 1682655-33-9
• tert-Butyl 5-chloro-3-iodo-1H-pyrrolo[3,2-b]pyridine-1-carboxylate
• SCHEMBL16606157
• 5-Chloro-3-iodo-pyrrolo[3,2-b]pyridine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C12H12ClIN2O2/c1-12(2,3)18-11(17)16-6-7(14)10-8(16)4-5-9(13)15-10/h4-6H,1-3H3
• InChI Key： YRBBKFGIGGOZSA-UHFFFAOYSA-N
• SMILES： IC1=CN(C(=O)OC(C)(C)C)C2C=CC(=NC=21)Cl

Computed Properties

• Exact Mass: 377.96320Da
• Monoisotopic Mass: 377.96320Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.1Ų